Cadinanetriol
Overview
Description
Cadinanetriol is a natural product found in Chiliadenus candicans with data available.
Scientific Research Applications
Novel Compounds in Giant Fennel
Cadinanetriol has been identified in the roots of the nonpoisonous chemotype of giant fennel (Ferula communis) from Sardinia. This discovery is significant as it contributes to the understanding of the chemical diversity within giant fennel, particularly considering the contrasting data on its poisonous properties. The structure of cadinanetriol was established through spectroscopic data and confirmed by synthesis (Appendino, Cravotto, Sterner, & Ballero, 2001).
Applications in Computer-Aided Drug Design
Cadinanetriol's relevance extends to the field of computer-aided drug design (CADD). CADD has seen increased applications in drug research activities, becoming a prominent field of scientific research globally. This includes basic studies to integrated applications, notably in traditional Chinese medicine (TCM) research and modernization. Cadinanetriol, as a compound of interest, could be explored in the context of CADD for TCM, potentially contributing to new drug discoveries and understanding of TCM prescriptions (Yu Wei-we, 2012).
properties
Product Name |
Cadinanetriol |
|---|---|
Molecular Formula |
C15H28O3 |
Molecular Weight |
256.38 g/mol |
IUPAC Name |
(1R,2S,4aS,5R,8R,8aR)-2,5-dimethyl-8-propan-2-yl-1,3,4,4a,6,7,8,8a-octahydronaphthalene-1,2,5-triol |
InChI |
InChI=1S/C15H28O3/c1-9(2)10-5-7-14(3,17)11-6-8-15(4,18)13(16)12(10)11/h9-13,16-18H,5-8H2,1-4H3/t10-,11+,12-,13-,14-,15+/m1/s1 |
InChI Key |
MOTZIEZYHAAEBY-FVUFVHQMSA-N |
Isomeric SMILES |
CC(C)[C@H]1CC[C@@]([C@@H]2[C@@H]1[C@H]([C@@](CC2)(C)O)O)(C)O |
Canonical SMILES |
CC(C)C1CCC(C2C1C(C(CC2)(C)O)O)(C)O |
synonyms |
1 beta,7 alpha(H)-cadinane-4 alpha,6 alpha,10 alpha-triol 6 beta,7 beta(H)-cadinane-1 alpha,4 alpha, 10 alpha-triol cadinanetriol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(3S,4R)-3-[(1R)-1-hydroxyhexyl]-4-(hydroxymethyl)oxolan-2-one](/img/structure/B1260706.png)
